Cas no 856417-63-5 (PENTANOIC ACID, 5-[[(1,1-DIMETHYLETHOXY)CARBONYL]AMINO]-3-ETHYL-)

• Product Name: PENTANOIC ACID, 5-[[(1,1-DIMETHYLETHOXY)CARBONYL]AMINO]-3-ETHYL-
• CAS No: 856417-63-5
• MF: C₁₂H₂₃NO₄
• MW: 245.315324068069
• CID: 3483081
• PubChem ID: 86057772
• Update Time: 2025-04-21

PENTANOIC ACID, 5-[[(1,1-DIMETHYLETHOXY)CARBONYL]AMINO]-3-ETHYL- Chemical and Physical Properties

Names and Identifiers

• PENTANOIC ACID, 5-[[(1,1-DIMETHYLETHOXY)CARBONYL]AMINO]-3-ETHYL-
• 856417-63-5
• 5-((tert-Butoxycarbonyl)amino)-3-ethylpentanoic acid
• SCHEMBL18536019

• Inchi： 1S/C12H23NO4/c1-5-9(8-10(14)15)6-7-13-11(16)17-12(2,3)4/h9H,5-8H2,1-4H3,(H,13,16)(H,14,15)
• InChI Key： DNNRQVCYRPCTBV-UHFFFAOYSA-N
• SMILES： O(C(NCCC(CC(=O)O)CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 245.16270821Da
• Monoisotopic Mass: 245.16270821Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 75.6Ų